![molecular formula C16H17N3O B5540655 2-{[(1-ethyl-1H-benzimidazol-2-yl)amino]methyl}phenol](/img/structure/B5540655.png)
2-{[(1-ethyl-1H-benzimidazol-2-yl)amino]methyl}phenol
Overview
Description
2-{[(1-ethyl-1H-benzimidazol-2-yl)amino]methyl}phenol is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.
Scientific Research Applications
Vibrational Spectroscopy and Molecular Structure Analysis
This compound’s vibrational spectroscopy data can be used to understand its molecular structure. The use of quantum computational methods, such as the B3LYP/6-311++G(d,p) basis set, allows for the detailed analysis of its optimized geometrical structure, electronic, and vibrational features . This information is crucial for predicting the behavior of the compound in various environments and for designing new compounds with desired properties.
Drug Design and Molecular Docking
Benzimidazole derivatives, including this compound, are known for their potential in drug design due to their bioactive properties. Molecular docking studies can predict how this compound binds to proteins, which is essential for the development of new pharmaceuticals . Understanding the interaction between the compound and target proteins can lead to the creation of drugs with higher efficacy and lower side effects.
Antimicrobial and Antiviral Applications
The structural features of benzimidazole derivatives make them suitable candidates for antimicrobial and antiviral applications. They have been shown to exhibit considerable activity against various pathogens, which could be harnessed in the treatment of infectious diseases .
Cancer Research
Compounds like 2-{[(1-ethyl-1H-benzimidazol-2-yl)amino]methyl}phenol have been studied for their anticancer properties. Their ability to interact with cancer cells and potentially inhibit growth or induce apoptosis makes them valuable in cancer research and therapy development.
Neurodegenerative Disease Treatment
Research has indicated the potential use of benzimidazole derivatives in the treatment of neurodegenerative diseases such as Alzheimer’s. The compound’s ability to cross the blood-brain barrier and interact with neurological pathways could be leveraged to develop new treatments.
Nonlinear Optical (NLO) Properties
The first-order hyperpolarizability of this compound suggests that it may have nonlinear optical properties, which are useful in the development of optical devices such as modulators and switches. The study of its NLO characteristics can lead to advancements in photonics and telecommunications .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been extensively studied for their wide range of therapeutic applications . They have shown potential in anti-inflammatory, antibacterial, antifungal, antiviral, and analgesic applications .
Mode of Action
The benzimidazole moiety is known to interact with various biological targets due to its ability to form multiple hydrogen bonds, which can lead to changes in cellular processes .
Biochemical Pathways
Benzimidazole derivatives have been found to interact with various biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of benzimidazole derivatives .
properties
IUPAC Name |
2-[[(1-ethylbenzimidazol-2-yl)amino]methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c1-2-19-14-9-5-4-8-13(14)18-16(19)17-11-12-7-3-6-10-15(12)20/h3-10,20H,2,11H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISCKCLYYBLCCCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1NCC3=CC=CC=C3O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(1-ethyl-1H-benzimidazol-2-yl)amino]methyl}phenol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]-N,N-dimethylaniline](/img/structure/B5540584.png)
![3-methyl-1-{[2-(1-piperidinyl)ethyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B5540598.png)
![8-glycyl-3-{2-[methyl(2-phenylethyl)amino]ethyl}-1-oxa-3,8-diazaspiro[4.5]decan-2-one dihydrochloride](/img/structure/B5540599.png)
![(3aR*,6S*)-2-(2-methoxyethyl)-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxamide](/img/structure/B5540608.png)
![N-[2-(2,4-dichlorophenyl)-1H-benzimidazol-5-yl]acetamide](/img/structure/B5540617.png)
![N'-[4-(diethylamino)benzylidene]-2-(2-methoxyphenoxy)acetohydrazide](/img/structure/B5540633.png)
![2-allyl-9-{3-[ethyl(methyl)amino]-2-methylpropanoyl}-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5540640.png)
![4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-piperidinyl)pyrimidine](/img/structure/B5540645.png)
![9-(5-acetylpyridin-2-yl)-2-[2-(1H-imidazol-4-yl)ethyl]-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5540675.png)
![N-[4-(cyanomethyl)phenyl]-3,4-dimethoxybenzamide](/img/structure/B5540676.png)
